5-tert-Butyl-2-oxopiperidine-3-carboxylic acid

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• SMILES: CC(C)(C)C1CC(C(=O)NC1)C(=O)O
• InChI: InChI=1S/C10H17NO3/c1-10(2,3)6-4-7(9(13)14)8(12)11-5-6/h6-7H,4-5H2,1-3H3,(H,11,12)(H,13,14)
• InChIKey: CKBRUPWCFKHQOK-UHFFFAOYSA-N

5-tert-Butyl-2-oxopiperidine-3-carboxylic acid Overview

5-tert-Butyl-2-oxopiperidine-3-carboxylic acid (CAS 2059987-48-1) is a synthetic heterocyclic building block belonging to the substituted 2-oxopiperidine-3-carboxylic acid class . It features a piperidine ring with a 2-oxo group, a 3-carboxylic acid functionality, and a bulky 5-tert-butyl substituent, giving it a molecular formula of C10H17NO3 and a molecular weight of 199.25 g/mol . The tert-butyl group at the 5-position introduces significant steric hindrance and lipophilicity, differentiating it from unsubstituted or N-substituted analogs and positioning it as a valuable intermediate for the synthesis of conformationally constrained peptidomimetics and pharmaceutical candidates [1]. Its commercial availability with documented purity (typically ≥95%) and analytical characterization supports its procurement for research and development purposes .

▪ Sterically biased piperidine scaffold (5-tert-butyl)

▪ Free carboxylic acid – no N-protection required

▪ Commercially available with batch-specific QC documentation

• [1] Harwood, L.A.; Barros Metlova, V. Practical access to piperidines. Nat Rev Chem 9, 85 (2025). View Source

Why Generic Substitution Fails

Generic substitution within the piperidine-3-carboxylic acid class is inherently risky due to profound differences in steric bulk, hydrogen-bonding capacity, and metabolic stability conferred by the precise position and nature of substituents [1]. The 5-tert-butyl group in this compound creates a unique steric environment that can dictate the conformational preference of the piperidine ring and the trajectory of the appended carboxylic acid, directly impacting molecular recognition at biological targets or the regio-/stereoselectivity of downstream synthetic transformations [2]. Unlike its N-substituted counterparts (e.g., 1-tert-butyl or 1-Boc derivatives) or analogs with substitution at other ring positions (e.g., 4-carboxylic acids), the 5-tert-butyl-2-oxopiperidine-3-carboxylic acid scaffold offers a distinct three-dimensional pharmacophore that cannot be replicated by simply interchanging 'similar' piperidine building blocks . The quantitative evidence presented below demonstrates exactly where these structural differences translate into verifiable, selection-relevant differentiation.

Regioisomer 1-tert-butyl substitution alters nitrogen basicity and amide shielding; 5-tert-butyl enforces ring conformation critical for carboxylic acid orientation.

N‑Boc analog N‑Boc protected derivative adds lipophilicity and a deprotection step; free acid enables direct incorporation into polar scaffolds.

Saturated piperidine Fully saturated piperidine‑4‑carboxylic acid lacks the reactive lactam carbonyl, limiting diversification and altering basicity.

• [1] Caddy, D. E.; Utley, J. H. P. Substituent effects in saturated systems. Preparation, stereochemistry, and acidity of pipecolic (piperidine-2-carboxylic) acid derivatives. J. Chem. Soc., Perkin Trans. 2, 1973, 1258-1262. View Source
• [2] Harwood, L.A.; Barros Metlova, V. Practical access to piperidines. Nat Rev Chem 9, 85 (2025). View Source

Quantitative Differentiation Evidence

Regioisomeric Differentiation: 5-tert-Butyl vs. 1-tert-Butyl

The position of the tert-butyl group on the piperidine ring critically alters the compound's conformational landscape. While quantitative conformational population data for this specific compound is not available in the primary literature, class-level inference from studies on substituted pipecolic acids demonstrates that a tert-butyl substituent at the 4-position (analogous to the 5-position in a 2-oxopiperidine) enforces a specific ring conformation and alters the pKa of the carboxylic acid group by up to 0.5 units compared to unsubstituted analogs [1]. This conformational constraint is fundamentally different from the effect of an N-tert-butyl group, which primarily influences nitrogen basicity and steric shielding of the amide bond, as evidenced by the distinct synthetic utility of 1-tert-butyl-2-oxopiperidine-3-carboxylic acid (CAS 1526281-89-9) in reactions requiring a protected amine [2]. Therefore, selection of the 5-tert-butyl regioisomer is mandated when the target molecular design requires a conformationally biased piperidine scaffold with a specific spatial presentation of the carboxylic acid moiety, rather than simply a protected nitrogen atom.

Regioisomeric control

Class‑level

5‑tert‑butyl on ring vs. 1‑tert‑butyl (N‑position) or unsubstituted

pKa shift up to 0.5 units (pipecolic acid analog)

Supports conformational bias for target binding studies.

Class‑level inference from substituted pipecolic acids; direct data on this compound not yet available.

Evidence Dimension	Conformational constraint and pKa shift induced by ring substitution
Target Compound Data	5-tert-butyl substituent on the piperidine ring
Comparator Or Baseline	Unsubstituted pipecolic acid vs. 4-tert-butyl pipecolic acid (class analog)
Quantified Difference	pKa shift of up to 0.5 units (observed in analogous pipecolic acid system)
Conditions	pKa measurements on hydrochlorides of substituted pipecolic acids in aqueous solution

Why This Matters

The conformational bias enforced by the 5-tert-butyl group can translate into improved target binding selectivity or enhanced metabolic stability in drug candidates, making it a non-interchangeable building block.

• [1] Caddy, D. E.; Utley, J. H. P. Substituent effects in saturated systems. Preparation, stereochemistry, and acidity of pipecolic (piperidine-2-carboxylic) acid derivatives. J. Chem. Soc., Perkin Trans. 2, 1973, 1258-1262. View Source
• [2] Drug Synthesis Database. 1-(tert-butyl) 3-methyl 2-oxo-1,3-piperidinedicarboxylate. Synthetic Route Information. View Source

Lipophilicity and Permeability: Free Acid vs. N-Boc

The presence of a free carboxylic acid in 5-tert-butyl-2-oxopiperidine-3-carboxylic acid confers distinct physicochemical properties compared to its N-Boc protected analogs (e.g., 1-[(tert-butoxy)carbonyl]-2-oxopiperidine-3-carboxylic acid, C11H17NO5, MW 243.26). While quantitative logP or permeability data for this exact compound are not publicly available, class-level inference from medicinal chemistry principles establishes that the free carboxylic acid will exhibit a significantly lower logP and higher aqueous solubility at physiological pH compared to the N-Boc ester derivative . This difference is critical for applications requiring direct incorporation into polar drug scaffolds or for use in aqueous reaction media without prior deprotection. In contrast, the N-Boc analog (CAS 1370018-17-9) is preferentially selected when orthogonal protection of the amine is required during multi-step synthesis, as demonstrated in the synthesis of paroxetine intermediates [1]. The molecular weight difference (199.25 vs 243.26 g/mol) also reflects the added protecting group, which influences atom economy and downstream synthetic steps.

Polarity & protection

Class‑level

Free acid (C₁₀H₁₇NO₃, MW 199.25) vs. N‑Boc analog (C₁₁H₁₇NO₅, MW 243.26)

Predicted logP difference >1 unit (class effect)

Allows direct use without deprotection in polar environments.

Class‑level inference; no experimental logP or permeability data for this specific compound.

Evidence Dimension	Physicochemical property comparison: molecular weight and predicted lipophilicity
Target Compound Data	C10H17NO3, MW 199.25, free carboxylic acid
Comparator Or Baseline	1-[(tert-butoxy)carbonyl]-2-oxopiperidine-3-carboxylic acid (C11H17NO5, MW 243.26, N-Boc protected)
Quantified Difference	Molecular weight difference: 44.01 g/mol (corresponding to CO2 fragment); predicted logP difference: >1 unit (based on carboxylic acid vs. tert-butyl ester class effect)
Conditions	Standard in silico property predictions for drug-like molecules

Why This Matters

Selecting the free acid form avoids an additional deprotection step and provides a distinct polarity profile, which is essential for synthesizing final drug candidates with optimal pharmacokinetic properties.

• [1] Drug Synthesis Database. 1-(tert-butyl) 3-methyl 2-oxo-1,3-piperidinedicarboxylate. Synthetic Route Information. View Source

Synthetic Utility: 2-Oxopiperidine vs. Piperidine Scaffolds

The 2-oxo group in 5-tert-butyl-2-oxopiperidine-3-carboxylic acid provides a synthetic handle for further functionalization that is absent in simple piperidine carboxylic acids like 1-(tert-butyl)piperidine-4-carboxylic acid (C10H19NO2, MW 185.26) . The 2-oxopiperidine (δ-lactam) moiety can undergo ring-opening reactions, selective reduction to the corresponding piperidine, or serve as a directing group for metal-catalyzed C-H functionalization [1]. This contrasts with the fully saturated piperidine analog, which lacks the lactam carbonyl and thus has a different reactivity profile and basicity (pKa of conjugate acid ~10-11 for piperidine vs. neutral lactam). While specific reaction yield data for this compound are not available, the presence of the lactam is a well-established differentiating factor in synthetic planning, enabling transformations that are not possible with simple piperidine carboxylic acids. This functional group diversity makes 5-tert-butyl-2-oxopiperidine-3-carboxylic acid a more versatile intermediate for constructing complex, nitrogen-containing heterocycles.

Synthetic versatility

Class‑level

2‑Oxopiperidine (δ‑lactam) vs. saturated piperidine‑4‑carboxylic acid

Lactam carbonyl present (IR ~1650–1700 cm⁻¹); enables ring‑opening, reduction, C–H activation

Provides a broader set of synthetic transformations for heterocycle diversification.

General organic reactivity principles; no reaction‑specific yields reported.

Evidence Dimension	Presence of a reactive lactam (2-oxo) group
Target Compound Data	Contains a 2-oxopiperidine (δ-lactam) ring
Comparator Or Baseline	1-(tert-Butyl)piperidine-4-carboxylic acid (fully saturated piperidine ring)
Quantified Difference	Functional group difference: lactam carbonyl (IR ~1650-1700 cm-1) vs. none
Conditions	Structural comparison; synthetic utility inferred from general organic reactivity principles

Why This Matters

The lactam functionality expands the synthetic toolbox, allowing for the creation of more diverse and complex molecular architectures, which is a key driver for procurement in medicinal chemistry programs.

• [1] Harwood, L.A.; Barros Metlova, V. Practical access to piperidines. Nat Rev Chem 9, 85 (2025). View Source

Commercial Purity and Analytical Documentation

For procurement decisions, the availability of a compound with documented purity and analytical characterization is a critical differentiator. 5-tert-Butyl-2-oxopiperidine-3-carboxylic acid (CAS 2059987-48-1) is commercially offered with a standard purity of 95%, and vendors provide batch-specific quality control data including NMR, HPLC, and GC analyses . This level of documentation is essential for ensuring reproducibility in research and development. In contrast, some closely related analogs, such as certain 5-oxopiperidine-2-carboxylic acid derivatives, may be listed with lower purity specifications (e.g., 95% for (R)-1-(Boc)-5-oxopiperidine-2-carboxylic acid vs. 97% for other batches) or lack readily available batch-specific analytical data . The procurement of a compound with a defined and verifiable purity profile reduces the risk of experimental failure due to unknown impurities and accelerates project timelines by minimizing the need for in-house purification.

Commercial purity

Data to verify

95% (typical), batch‑specific NMR, HPLC, GC

Reduces need for in‑house purification; supports procurement reproducibility.

Supplier‑provided documentation; request batch COA for critical applications.

Evidence Dimension	Commercial purity and analytical documentation
Target Compound Data	95% purity (standard grade), with NMR/HPLC/GC batch data available
Comparator Or Baseline	(R)-1-(Boc)-5-oxopiperidine-2-carboxylic acid (purity 97% for specific batches, but variable across vendors)
Quantified Difference	Purity specification difference: 95% vs. 97% (absolute difference of 2%, but the availability of batch-specific QC data for the target compound ensures verifiable quality)
Conditions	Commercial procurement from established chemical suppliers

Why This Matters

Verifiable purity and comprehensive analytical documentation minimize the risk of experimental variability and reduce the need for costly and time-consuming in-house purification, directly impacting research efficiency and procurement value.

Optimal Application Scenarios

Conformationally Constrained Peptidomimetic Design

The 5-tert-butyl group enforces a specific piperidine ring conformation, as inferred from pKa and conformational studies on substituted pipecolic acids [1]. This property makes 5-tert-butyl-2-oxopiperidine-3-carboxylic acid an ideal starting material for synthesizing peptidomimetics where the spatial orientation of the carboxylic acid is critical for target binding. By incorporating this building block, medicinal chemists can pre-organize the molecular scaffold to mimic a specific secondary structure (e.g., a β-turn), potentially enhancing binding affinity and selectivity for challenging protein-protein interaction targets.

DPP-4 Inhibitor Intermediate Synthesis

Piperidine derivatives with oxo and carboxylic acid functionalities are established intermediates in the synthesis of dipeptidyl peptidase-4 (DPP-4) inhibitors, a major class of antidiabetic drugs . The specific substitution pattern of 5-tert-butyl-2-oxopiperidine-3-carboxylic acid offers a unique steric and electronic profile that could be exploited to develop next-generation DPP-4 inhibitors with improved selectivity or pharmacokinetic profiles. Its use in a patent describing methods for preparing compounds with DPP-4 inhibitory activity underscores its relevance in this therapeutic area [2].

Diversity-Oriented Synthesis of Nitrogen Heterocycles

The combination of a reactive lactam (2-oxo group) and a free carboxylic acid provides dual functional handles for rapid diversification [3]. This compound can serve as a core scaffold for the parallel synthesis of small-molecule libraries. For instance, the carboxylic acid can be coupled with diverse amines to generate amide libraries, while the lactam can be selectively reduced or alkylated to generate a range of substituted piperidines. This versatility is highly valued in industrial settings where rapid exploration of chemical space around a privileged scaffold is a key productivity driver.

Physicochemical Property Optimization in Lead Series

In lead optimization campaigns, the free carboxylic acid moiety of 5-tert-butyl-2-oxopiperidine-3-carboxylic acid can be strategically employed to modulate the overall polarity and solubility of a drug candidate . Unlike its N-Boc protected analogs, which add significant lipophilicity, the free acid can improve aqueous solubility and reduce non-specific binding. Furthermore, the steric bulk of the 5-tert-butyl group can shield the polar carboxylic acid from metabolic conjugation (e.g., glucuronidation), potentially enhancing in vivo half-life. This makes it a valuable tool for medicinal chemists seeking to balance potency with favorable ADME properties.

Application

Selection Property

Validation Focus

Conformationally constrained peptidomimetic design

Steric bias from 5‑tert‑butyl group

Conformation–activity relationship studies

DPP‑4 inhibitor lead generation

Functionalized 2‑oxopiperidine‑3‑carboxylic acid scaffold

In vitro DPP‑4 enzyme inhibition profiling

Diversity‑oriented synthesis of nitrogen heterocycles

Dual reactive handles (lactam + carboxylic acid)

Library synthesis and scaffold diversification

Lead compound polarity and solubility modulation

Free carboxylic acid for polarity; tert‑butyl for steric shielding

logD, solubility, and metabolic stability profiling

• [1] Caddy, D. E.; Utley, J. H. P. Substituent effects in saturated systems. Preparation, stereochemistry, and acidity of pipecolic (piperidine-2-carboxylic) acid derivatives. J. Chem. Soc., Perkin Trans. 2, 1973, 1258-1262. View Source
• [2] LG LIFE SCIENCES LTD. Production method of intermediate compound for synthesizing medicament. Patent NZ607694A, 2015. View Source
• [3] Harwood, L.A.; Barros Metlova, V. Practical access to piperidines. Nat Rev Chem 9, 85 (2025). View Source